Cas no 2034567-03-6 (N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide)

• Product Name: N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide
• CAS No: 2034567-03-6
• MF: C₁₆H₁₄FNO₅S
• MW: 351.34946680069
• CID: 5337034
• Update Time: 2025-10-29

N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-([2,3'-bifuran]-5-ylmethyl)-3-fluoro-4-methoxybenzenesulfonamide
• 3-fluoro-N-[[5-(furan-3-yl)furan-2-yl]methyl]-4-methoxybenzenesulfonamide
• N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C16H14FNO5S/c1-21-16-5-3-13(8-14(16)17)24(19,20)18-9-12-2-4-15(23-12)11-6-7-22-10-11/h2-8,10,18H,9H2,1H3
• InChI Key： QKJDAIJRBVMUSV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NCC1=CC=C(C2=COC=C2)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 511
• XLogP3: 2.3
• Topological Polar Surface Area: 90.1

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide

N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 2034567-03-6): An Overview

N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 2034567-03-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide is notable for its bifuran and sulfonamide moieties. The bifuran ring system, which consists of two furan rings fused together, imparts unique electronic and steric properties to the molecule. The sulfonamide group, a common functional group in pharmaceuticals, contributes to the compound's solubility and bioavailability. Additionally, the presence of a fluoro and methoxy substituent on the benzene ring further enhances the molecule's stability and biological activity.

The synthesis of N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide involves a series of well-defined chemical reactions. One of the commonly used methods involves the reaction of 3-fluoro-4-methoxybenzenesulfonyl chloride with (2,3'-bifuran)-5-methylamine. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have also explored greener and more efficient routes to synthesize this compound, aligning with the growing emphasis on sustainable chemistry practices.

In terms of biological activity, N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide has demonstrated significant potential as an anti-inflammatory agent. Studies have shown that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Moreover, preliminary clinical trials have indicated that this compound exhibits low toxicity and good pharmacokinetic properties, further supporting its potential as a therapeutic agent.

Recent research has also explored the potential of N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide in cancer therapy. In vitro studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have dual therapeutic benefits in treating both inflammatory diseases and certain types of cancer.

The pharmacological profile of N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide has been extensively studied using a variety of in vitro and in vivo models. Preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), making it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its low toxicity profile and favorable pharmacokinetic properties make it an attractive option for long-term therapeutic use.

In conclusion, N-({[2,3'-bifuran]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 2034567-03-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and anticancer properties, positions it as a valuable candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.